6-ethoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride salt

• IUPAC Name: 6-ethoxyspiro[3H-1,3-benzoxazine-2,4'-piperidine]-4-one;hydrochloride
• InChI: InChI=1S/C14H18N2O3.ClH/c1-2-18-10-3-4-12-11(9-10)13(17)16-14(19-12)5-7-15-8-6-14;/h3-4,9,15H,2,5-8H2,1H3,(H,16,17);1H
• InChI Key: LADZDZQJDGAJGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC3(CCNCC3)NC2=O.Cl
• Molecular Formula: C14H19ClN2O3
• Molecular Weight: 298.76 g/mol

Description

6-Ethoxyspiro[benzo[e][1,3]oxazine-2,4’-piperidin]-4(3H)-one hydrochloride is a chemical compound with the CAS Number: 1823188-30-2. It has a molecular weight of 298.77 and its IUPAC name is 6-ethoxyspiro[benzo[e][1,3]oxazine-2,4’-piperidin]-4(3H)-one hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18N2O3.ClH/c1-2-18-10-3-4-12-11(9-10)13(17)16-14(19-12)5-7-15-8-6-14;/h3-4,9,15H,2,5-8H2,1H3,(H,16,17);1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

This compound is a solid at ambient temperature. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Photochromic Properties

• The compound exhibits excellent photochromic properties in various solvents, as demonstrated by a study on a similar spiro[indoline-naphthaline]oxazine derivative (Li, Pang, Wu, & Meng, 2015).

Anticancer Activity

• A related compound has shown broad-spectrum anticancer activity against several cancer cell lines, including melanoma, ovarian, and lung cancers (Aly, Hassan, Mohamed, Ramadan, Abd El-Aal, Bräse, & Nieger, 2020).

σ-Receptor Ligands

• Spiropiperidines, closely related to the compound , exhibit affinity for σ1- and σ2-receptors, which is significant in pharmacology and neurochemistry (Maier & Wünsch, 2002).

Antihypertensive Activity

• Similar compounds, such as 4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones, have been evaluated for antihypertensive activity, indicating potential use in cardiovascular research (Clark, Caroon, Kluge, Repke, Roszkowski, Strosberg, Baker, Bitter, & Okada, 1983).

Synthesis and Chemical Properties

• Research has focused on the synthesis and structural characterization of similar compounds, providing insights into their chemical properties and potential applications (Mccullough, Reif, Milkiewicz, & Allwein, 2018).

Psychotropic Activity

• Compounds with a similar spiro[piperidine] structure have shown potent antidepressant-like activity, suggesting a role in neurological and psychiatric research (Ong, Profitt, Anderson, Kruse, Wilker, & Geyer, 1981).

Plasma Kallikrein Inhibition

• Derivatives of the compound have been identified as selective plasma kallikrein inhibitors, potentially beneficial in treating diseases like diabetic macular edema and hereditary angioedema (Abdel-Magid, 2023).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302+H312+H332;H315;H319;H335, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation and may cause respiratory irritation. The precautionary statements are P280;P301+P312, suggesting that protective gloves/protective clothing/eye protection/face protection should be used and that if swallowed, one should call a poison center or doctor if feeling unwell.